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Compound of Interest

Compound Name: Deltatsine

Cat. No.: B1594504 Get Quote

Deltatsine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Deltatsine is a complex diterpenoid alkaloid with the molecular formula C₂₅H₄₁NO₇. This

document provides a detailed overview of its chemical structure, and known physical and

chemical properties. Due to the limited availability of published experimental data, this guide

summarizes the currently accessible information and highlights areas requiring further

investigation. While specific biological activities, mechanisms of action, and detailed

experimental protocols for Deltatsine are not extensively documented in publicly available

scientific literature, this guide presents the foundational chemical information to support future

research and drug development endeavors.

Chemical Structure and Identity
Deltatsine is a structurally intricate natural product belonging to the diterpenoid alkaloid class.

Its core is a complex polycyclic system.

IUPAC Name: 11-ethyl-6,8,18-trimethoxy-13-(methoxymethyl)-11-

azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³,⁸.0¹³,¹⁷]nonadecane-4,9,16-triol

Synonyms: Deletatsine

CAS Number: 92631-66-8
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Chemical Formula: C₂₅H₄₁NO₇

Molecular Structure

[Core Polycyclic Structure]

N-ethyl

Methoxy

Methoxy

Methoxy

Methoxymethyl

Hydroxy

Hydroxy

Hydroxy

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1594504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Conceptual representation of Deltatsine's functional groups attached to its core

polycyclic structure.

Physicochemical Properties
Quantitative experimental data for many of Deltatsine's physicochemical properties are not

readily available in the current literature. The following tables summarize the known and

computed properties.

Table 1: General and Computed Physicochemical
Properties

Property Value Source

Molecular Weight 467.59 g/mol [1]

Physical Description Powder [1]

XLogP3 -0.6 N/A

Hydrogen Bond Donor Count 3 N/A

Hydrogen Bond Acceptor

Count
8 N/A

Rotatable Bond Count 6 N/A

Topological Polar Surface Area 101 Å² N/A

Table 2: Solubility and Storage
Property Details Source

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage
Store as a powder at -20°C for

long-term stability.
N/A
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Note: Experimental values for melting point, boiling point, and pKa have not been found in the

reviewed literature.

Biological Activity and Mechanism of Action
As of the latest literature review, there is a significant lack of specific information regarding the

biological activity and mechanism of action of Deltatsine. While many diterpenoid alkaloids

exhibit a range of pharmacological effects, the specific targets and signaling pathways

modulated by Deltatsine have not been elucidated.

Future research should focus on screening Deltatsine against various biological targets to

identify potential therapeutic applications.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Deltatsine are not extensively described in the accessible scientific literature. The following

represents a generalized workflow that could be adapted for the characterization and biological

screening of Deltatsine.

Compound Preparation & Characterization In Vitro Screening Mechanism of Action Studies

Isolation from
Natural Source Purification (e.g., HPLC) Structural Identification

(NMR, MS, IR) Target Cell Lines Biological Assays
(e.g., Cytotoxicity, Enzyme Inhibition) Dose-Response Analysis Signaling Pathway

Analysis Target Identification
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Caption: A general experimental workflow for the investigation of a natural product like

Deltatsine.

Signaling Pathways
Specific signaling pathways affected by Deltatsine have not yet been identified in the scientific

literature. A generalized diagram illustrating a potential signal transduction cascade that could

be investigated is presented below. This is a hypothetical representation and is not based on

experimental data for Deltatsine.
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Caption: A hypothetical signaling pathway that could be investigated for Deltatsine's

mechanism of action.

Conclusion and Future Directions
Deltatsine is a diterpenoid alkaloid with a well-defined chemical structure but limited

characterization of its physicochemical and biological properties. This guide provides the

foundational chemical information currently available. There is a clear need for further research

to determine its experimental physicochemical properties, elucidate its mechanism of action,

and identify any potential therapeutic effects. Future studies should focus on comprehensive
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biological screening, target identification, and elucidation of the signaling pathways modulated

by this complex natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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